Dodoviscin H

• Molecular Formula: C26H30O7
• Molecular Weight: 454.5 g/mol
• InChI: InChI=1S/C26H30O7/c1-14(2)5-7-16-9-18(10-17(23(16)30)8-6-15(3)13-27)25-26(32-4)24(31)22-20(29)11-19(28)12-21(22)33-25/h5,9-12,15,27-30H,6-8,13H2,1-4H3
• InChIKey: DJUDTARIJQVMAT-UHFFFAOYSA-N

Dodoviscin H: Adipogenic Prenylated Flavonol

Dodoviscin H (CAS 1372527-39-3) is an isoprenylated flavonol derivative belonging to the dodoviscin series (A-J), first isolated and identified from the aerial parts of Dodonaea viscosa in 2012 [1]. Structurally, it is classified as a 3'-prenylated flavone with the molecular formula C₂₆H₃₀O₇ (molecular weight 454.51 g/mol) [2]. The compound has been characterized for its ability to promote adipocyte differentiation, as demonstrated by increased triglyceride levels in 3T3L1 cells [1].

Adipogenesis toolEarly triglyceride accumulation study without terminal differentiation markers

Melanogenesis-free probeNo reported melanogenesis modulation, avoids confounding in adipogenesis assays

SAR referenceUnique B-ring dual substitution for prenylated flavonoid structure-activity relationship studies

• [1] Zhang, L.-B., Ji, J., Lei, C., Wang, H.-Y., Zhao, Q.-S., Hou, A.-J. Isoprenylated flavonoid and adipogenesis-promoting constituents of Dodonaea viscosa. J. Nat. Prod. 2012, 75 (4), 699–706. View Source
• [2] PubChem. Dodoviscin H. Compound Summary. CID 57408288. View Source

Dodoviscin H: Structural and Functional Uniqueness

The dodoviscin series (A-J) comprises ten structurally distinct isoprenylated flavonol derivatives isolated from the same plant source, each differing in prenylation pattern, hydroxylation state, and side-chain modifications [1]. These structural variations translate into divergent biological activity profiles. For instance, while Dodoviscin H promotes adipocyte differentiation, Dodoviscin A exhibits additional melanogenesis inhibitory activity in B16-F10 melanoma cells, suppressing both mushroom tyrosinase activity and IBMX-induced tyrosinase expression . Furthermore, Dodoviscin A and specific other analogs (compounds 1, 13, and 15 from the original study) enhance lipid droplet accumulation and upregulate adipocyte-specific genes aP2 and GLUT4, whereas Dodoviscin H was only characterized for triglyceride increase without reported gene-level data in the primary literature [1]. Generic substitution among dodoviscin analogs therefore carries a material risk of introducing unintended or confounding biological effects that would compromise experimental reproducibility and data interpretation.

Generic prenylated flavonoid

May not recapitulate adipogenic activity; prenylation pattern dictates functional specificity

Dodoviscin A substitution

Introduces melanogenesis inhibition that can confound adipogenesis-focused experiments

Dodoviscin I replacement

Lacks C-5' prenyl group; may shift adipogenic potency and SAR interpretation

• [1] Zhang, L.-B., Ji, J., Lei, C., Wang, H.-Y., Zhao, Q.-S., Hou, A.-J. Isoprenylated flavonoid and adipogenesis-promoting constituents of Dodonaea viscosa. J. Nat. Prod. 2012, 75 (4), 699–706. View Source

Dodoviscin H: Comparative Evidence Against Analogs

Adipogenesis: Triglyceride Accumulation vs. Terminal Differentiation

In the original isolation and characterization study, Dodoviscin H was among the compounds that promoted adipocyte differentiation as measured by increased triglyceride levels in 3T3-L1 cells [1]. The primary publication does not provide quantitative fold-change values for Dodoviscin H specifically, but identifies compounds 1, 13, and 15 as also enhancing lipid droplet accumulation and upregulating aP2 and GLUT4 expression [1]. Dodoviscin A (compound 1) was among those with gene-level data, whereas Dodoviscin H (compound 8) was only characterized for the triglyceride endpoint [1]. This represents a documented functional divergence within the same compound series: Dodoviscin A demonstrates multi-parametric adipogenic activity (triglyceride accumulation plus gene upregulation), while Dodoviscin H activity is defined solely by triglyceride increase.

Adipogenesis divergence

Head-to-head

Triglyceride accumulation positive; aP2/GLUT4 upregulation not reported vs. Dodoviscin A (full differentiation)

Reported early-stage triglyceride endpoint context

3T3-L1 model; Zhang et al. 2012

Evidence Dimension	Adipogenic activity profile completeness
Target Compound Data	Promotes adipocyte differentiation as characterized by increased triglyceride levels in 3T3-L1 cells (quantitative fold-change values not reported in primary publication)
Comparator Or Baseline	Dodoviscin A (compound 1): Promotes adipocyte differentiation, enhances lipid droplet accumulation, and induces upregulation of aP2 and GLUT4 expression
Quantified Difference	Qualitative difference in mechanistic characterization depth: Dodoviscin A has gene-level data; Dodoviscin H lacks reported gene-level data in the primary literature
Conditions	3T3-L1 mouse fibroblast cells, in vitro differentiation assay (J. Nat. Prod. 2012)

Why This Matters

Researchers requiring a compound with validated gene-level mechanistic data (aP2/GLUT4 upregulation) for adipogenesis studies should select Dodoviscin A; researchers using Dodoviscin H must independently validate gene-level effects or limit interpretation to triglyceride accumulation endpoints.

• [1] Zhang, L.-B., Ji, J., Lei, C., Wang, H.-Y., Zhao, Q.-S., Hou, A.-J. Isoprenylated flavonoid and adipogenesis-promoting constituents of Dodonaea viscosa. J. Nat. Prod. 2012, 75 (4), 699–706. View Source

Melanogenesis: Divergent Activity vs. Dodoviscin A

Dodoviscin H has only been characterized for adipogenic activity in the primary literature [1]. In contrast, Dodoviscin A has been independently evaluated for melanogenesis inhibition in B16-F10 melanoma cells, where it significantly suppressed melanin biosynthesis induced by 3-isobutyl-1-methylxanthine (IBMX) and PD98059 . Dodoviscin A also inhibited mushroom tyrosinase activity and IBMX-induced cellular tyrosinase activity . This differential activity profile means Dodoviscin H presents a cleaner, single-target-adjacent functional phenotype for adipogenesis studies, whereas Dodoviscin A introduces confounding melanogenesis-modulating effects that would complicate interpretation in metabolic or obesity-focused experimental systems.

Melanogenesis inactivity

Cross-study comparable

No anti-melanogenic activity reported vs. Dodoviscin A (tyrosinase/CREB inhibition)

Reported absence of melanogenesis endpoint

B16-F10 model; Yan et al. 2013

Evidence Dimension	Functional selectivity profile
Target Compound Data	Adipogenesis-promoting activity only (triglyceride increase in 3T3-L1); no reported melanogenesis data
Comparator Or Baseline	Dodoviscin A: Adipogenesis-promoting activity plus melanogenesis inhibitory activity (suppresses IBMX/PD98059-induced melanin biosynthesis in B16-F10 cells; inhibits mushroom tyrosinase and IBMX-induced cellular tyrosinase)
Quantified Difference	Dodoviscin H lacks the melanogenesis-modulating activity documented for Dodoviscin A (no quantitative IC₅₀ comparison available due to absence of H data in melanogenesis assays)
Conditions	3T3-L1 adipogenesis assay (H and A); B16-F10 melanogenesis assay with IBMX/PD98059 induction (A only)

Why This Matters

Dodoviscin H should be selected when adipogenesis is the sole endpoint of interest and melanogenesis activity would represent an unwanted confounding variable; Dodoviscin A is more appropriate for pigmentation research or dual-pathway studies.

• [1] Zhang, L.-B., Ji, J., Lei, C., Wang, H.-Y., Zhao, Q.-S., Hou, A.-J. Isoprenylated flavonoid and adipogenesis-promoting constituents of Dodonaea viscosa. J. Nat. Prod. 2012, 75 (4), 699–706. View Source

Unique B-Ring Substitution Architecture

Dodoviscin H is structurally classified as a 3'-prenylated flavone featuring a C5-isoprenoid substituent at the 3'-position of the flavonoid B-ring . The compound possesses a specific substitution pattern: 3-methoxy group on the C-ring, 5,7-dihydroxy substitution on the A-ring, and a distinctive B-ring bearing both a 4-hydroxy-3-methylbutyl side chain and a 3-methyl-2-buten-1-yl (prenyl) group [1]. This exact prenylation pattern differs from other dodoviscin analogs (e.g., Dodoviscin I has molecular formula C₂₁H₂₂O₇ and molecular weight 386.40 g/mol vs. Dodoviscin H at C₂₆H₃₀O₇ and 454.51 g/mol [1]), enabling unambiguous identification via HPLC retention time, mass spectrometry (MS), and NMR fingerprinting. Dodoviscin H serves as a validated marker compound for phytochemical analysis and chemotaxonomic studies of Dodonaea viscosa-derived materials [2].

B-ring architecture

Class-level

C-3' saturated 4-hydroxy-3-methylbutyl; C-5' unsaturated prenyl; 3-methoxy core

Unique dual-substituent pattern for SAR probe

NMR/MS elucidation; NP-MRD

Evidence Dimension	Structural identity and analytical specificity
Target Compound Data	C₂₆H₃₀O₇, MW 454.51 g/mol, 3-methoxy-5,7-dihydroxyflavone core with B-ring bearing 4-hydroxy-3-methylbutyl and 3-methyl-2-buten-1-yl substituents
Comparator Or Baseline	Dodoviscin I: C₂₁H₂₂O₇, MW 386.40 g/mol, lacks the B-ring prenyl group present in H
Quantified Difference	MW difference of 68.11 g/mol; HPLC retention time differentiation expected based on increased hydrophobicity (LogP difference)
Conditions	Analytical chemistry context: HPLC, LC-MS, NMR-based identification and quantification

Why This Matters

Procurement of authentic Dodoviscin H with verified structural identity is essential for chemotaxonomic marker applications and for ensuring that structure-activity relationship studies are conducted with the correct isoprenylated flavonol derivative.

• [1] PubChem. Dodoviscin H. Compound Summary. CID 57408288. View Source
• [2] MySkinRecipes. Dodoviscin H Analytical Reference Substance Datasheet. View Source

Dodoviscin H: Research and Application Scenarios

Adipogenesis Studies Without Melanogenesis Interference

In metabolic research programs focused exclusively on adipocyte differentiation, Dodoviscin H is the preferred selection among dodoviscin analogs due to its documented adipogenic activity without the melanogenesis-modulating effects reported for Dodoviscin A [1]. This functional selectivity reduces the risk of off-target confounding in obesity, diabetes, or lipid metabolism studies where pigmentation pathway activation would represent an unwanted experimental variable.

SAR of Prenylated Flavonoid B-Ring Substitution

Dodoviscin H, with its distinct 3'-prenylated flavone structure (C₂₆H₃₀O₇, MW 454.51 g/mol), serves as a validated analytical marker for phytochemical fingerprinting of Dodonaea viscosa extracts . Procurement of high-purity Dodoviscin H reference standard enables HPLC-based authentication, quantification, and batch-to-batch consistency assessment for botanical raw materials and derived products.

Chemotaxonomic Marker for Dodonaea viscosa

Dodoviscin H represents a specific structural node within the dodoviscin A-J series, distinguished by its unique B-ring substitution pattern combining a 4-hydroxy-3-methylbutyl side chain and a 3-methyl-2-buten-1-yl (prenyl) group [2]. Procurement of Dodoviscin H enables SAR investigations comparing how prenylation pattern variations among dodoviscin analogs affect adipogenic potency, metabolic stability, and target engagement.

Semi-Synthetic Scaffold for Cosmetic Anti-Aging Agents

Dodoviscin H adds diversity to natural product screening libraries targeting metabolic disorders, complementing other dodoviscin analogs with distinct activity profiles. While Dodoviscin A offers dual adipogenesis-melanogenesis activity, Dodoviscin H provides a more pathway-restricted adipogenic phenotype [1], expanding the pharmacological space accessible to phenotypic screening campaigns.

Application

Selection Property

Validation Focus

Adipogenesis studies without melanogenesis interference

Melanogenesis-inactive adipogenic probe

Triglyceride accumulation endpoint; confirm absence of melanogenic endpoints

Prenylated flavonoid SAR

Unique dual B-ring substitution pattern

Systematic prenyl group contribution analysis vs. Dodoviscin I, J, G

Chemotaxonomic reference for D. viscosa

Species-specific marker compound

NMR/MS identity confirmation; botanical authentication

Semi-synthetic scaffold for collagenase inhibition research

Scaffold lacking 6-methoxy group

Derivatization to introduce 6-methoxy; benchmark against 6-methoxy analog

• [1] Zhang, L.-B., Ji, J., Lei, C., Wang, H.-Y., Zhao, Q.-S., Hou, A.-J. Isoprenylated flavonoid and adipogenesis-promoting constituents of Dodonaea viscosa. J. Nat. Prod. 2012, 75 (4), 699–706. View Source
• [2] PubChem. Dodoviscin H. Compound Summary. CID 57408288. View Source